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Compound of Interest

Compound Name: Dichloropropanol

Cat. No.: B8674427 Get Quote

Researchers, scientists, and drug development professionals must handle dichloropropanol
with the utmost care due to its potential health hazards.[1] Proper disposal is a critical

component of laboratory safety, ensuring compliance with regulations and protection of the

environment. This guide provides essential information on the safe and logistical procedures for

dichloropropanol waste management.

Immediate Safety and Handling
Dichloropropanols are classified as hazardous substances, with primary concerns including

acute toxicity if swallowed or in contact with skin, and it is suspected of causing cancer.[2] It is

also known to cause eye, skin, and respiratory tract irritation and is a combustible liquid.[2]

Therefore, appropriate personal protective equipment (PPE), including chemical-resistant

gloves, goggles, and a lab coat, should be worn at all times when handling this chemical.[1]

Work should be conducted in a well-ventilated area or under a chemical fume hood.[3]

Step-by-Step Disposal Procedure
The disposal of dichloropropanol must adhere to local, state, and federal regulations.[1] It is

crucial to treat dichloropropanol as a hazardous waste.

Waste Collection:

Collect all waste containing dichloropropanol in a dedicated, properly labeled, and

sealed container.[1]
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Ensure the container is made of a compatible material. For instance, do not use metal

containers for corrosive waste.[4][5]

Do not mix dichloropropanol waste with other waste streams unless specifically

instructed by your institution's waste management guidelines.[1][4]

Container Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the chemical name

"Dichloropropanol".

Store the sealed container in a designated and secure satellite accumulation area (SAA)

away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[3][4]

Containers must be kept closed at all times, except when adding waste.[6]

Arranging for Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal company.

[2]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[7]

Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[1]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

diatomite, or universal binders.[1][8]

Carefully collect the contaminated absorbent material and place it into a sealable, labeled

waste container for disposal as hazardous waste.[1]

Decontaminate the spill area with a suitable cleaning solution.
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Crucially, never dispose of dichloropropanol down the drain.[1][8] This can lead to

environmental contamination and is a violation of regulations.[8][9] Empty containers that held

dichloropropanol should be triple-rinsed with an appropriate solvent, and the rinsate must be

collected and disposed of as hazardous waste.[7][9]

Summary of Dichloropropanol Properties and
Hazards
For safe handling and disposal, it is essential to be aware of the chemical and physical

properties of dichloropropanol, as well as its associated hazards. The following table

summarizes key data for 1,3-Dichloro-2-propanol, a common isomer.

Property/Hazard Value/Classification

Molecular Formula C₃H₆Cl₂O

Molecular Weight 128.99 g/mol [1]

Appearance Clear yellow liquid[1]

Odor Ethereal[1]

Boiling Point 172 - 176 °C @ 760 mmHg[1]

Flash Point 74 °C[1]

Acute Toxicity
Toxic if swallowed and harmful in contact with

skin.[1][2][8]

Carcinogenicity May cause cancer.[1][2][8]

Irritation
Causes eye, skin, and respiratory tract irritation.

[2]

Combustibility Combustible liquid.[2][3]

Dichloropropanol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

dichloropropanol in a laboratory setting.
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Caption: Workflow for the proper disposal of dichloropropanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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